Horny Goat Weed
Plant Description
Horny Goat Weed, scientifically known as Epimedium spp., is a genus of flowering plants in the family Berberidaceae, widely recognized in traditional Chinese medicine as "Yinyanghuo." Its leaves contain icariin, a flavonoid glycoside, which is the primary active compound. Pharmacologically, icariin is noted for its potential to improve erectile function, enhance libido, and support bone health by modulating nitric oxide pathways and estrogenic activity. It is also explored for neuroprotective and cardiovascular benefits.
Geographic Distribution
Mainly distributed in China, including Shaanxi, Gansu, Shanxi, Henan, Hubei, Sichuan, and Guangxi.
Related Compounds
去甲淫羊藿素
Desmethyl Icaritin
CAS: 28610-31-3
鼠李糖基淫羊藿次苷II
2''-O-rhamnosyl icariside II
CAS: 135293-13-9
淫羊藿素
Icaritin
CAS: 118525-40-9
大花淫羊藿苷F
Ikarisoside F
CAS: 113558-14-8
箭藿苷B
Sagittatosdie B
CAS: 118525-36-3
箭藿苷A
Sagittatoside A
CAS: 118525-35-2
宝藿苷I
Baohuoside I
CAS: 113558-15-9
朝藿定A
Epimedin A
CAS: 110623-72-8
朝藿定A1
Epimedin A1
CAS: 140147-77-9
朝藿定B
Epimedin B
CAS: 110623-73-9
朝藿定C
Epimedin C
CAS: 110642-44-9
淫羊藿新苷A
Epimedoside A
CAS: 39012-04-9
淫羊藿苷
Icariin
CAS: 489-32-7
淫羊藿次苷I
Icariside I
CAS: 56725-99-6
异淫羊藿素
Isoicaritin
CAS: 28610-30-2
宝藿苷II
Baohuoside II
CAS: 55395-07-8
宝藿苷V
Baohuoside V
CAS: 118544-18-6
宝藿苷VII
Baohuoside VII
CAS: 119730-89-1
双藿苷A
Diphylloside A
CAS: 113558-11-5
巫山淫羊藿素
Wushanicaritin
CAS: 521-45-9
降脱水淫羊藿素
Nor-β-anhydroicaritin
CAS: 28610-34-6
脱水淫羊藿素
Anhydroicaritin
CAS: 38226-86-7
朝藿苷丙
Korepimedoside C
CAS: 205445-00-7
羟基淫羊藿苷
Hydroxyl icariin
CAS: 2043020-08-0
异箭藿苷A
Iso-sagittatoside A
CAS: 503456-08-4
粗毛淫羊藿素
(±)-Acuminatin
CAS: 72881-08-4